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The table below summarizes the available solubility data for Tinoridine and its hydrochloride salt in

different solvents.

Compound Form
Solubility in
DMSO

Solubility in
Water

Solubility in
Ethanol

Molecular
Weight

Tinoridine Free base 125 mg/mL
(395.04 mM) [1]

Insoluble [2] Information
missing

316.42 g/mol
[1] [2]

Tinoridine
hydrochloride

Hydrochloride
salt

10-18 mg/mL
(28.34 - 51.0
mM) [3] [4]

~2.5 mg/mL
(7.08 mM) [3]

~2 mg/mL [4] 352.88 g/mol
[3] [5] [4]

A key finding is that the hydrochloride salt form of Tinoridine offers significantly higher solubility in

water compared to the free base, providing a valuable alternative for experiments requiring aqueous solvents

[3] [5].

Experimental Preparation Protocols

Here are detailed methods for preparing stock solutions using the different available forms.
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Preparation of 10 mM Tinoridine (Free Base) Stock Solution in
DMSO

This protocol is for the free base (Cat. No. HY-W032848), which has high solubility in DMSO [1].

Calculate mass needed. For a 1 mL stock solution at 10 mM, you will need: (10 mM) × (1 mL) ×
(316.42 g/mol) = 3.16 mg of Tinoridine.

Weigh and transfer. Accurately weigh 3.16 mg of Tinoridine powder and transfer it to a 1 mL
volumetric vial.

Dissolve. Add anhydrous DMSO to bring the total volume to 1 mL. Mix well by vortexing and/or
brief sonication to ensure complete dissolution.

Store. Aliquot the stock solution and store at -20°C, protected from light.

Preparation of 10 mM Tinoridine Hydrochloride Stock Solution

This protocol is for the hydrochloride salt (Cat. No. HY-111354), which can be dissolved in DMSO or water

[3].

In DMSO:
Weigh 3.53 mg of Tinoridine hydrochloride.

Add 1 mL of anhydrous DMSO.
Sonication and warming to 60°C is recommended to aid dissolution [3].

In Water:
Weigh 3.53 mg of Tinoridine hydrochloride.

Add 1 mL of pure water.
Use sonication and warming to 60°C to dissolve [3].

Preparation of Homogeneous Suspension for In Vivo Studies

For animal studies where a solution cannot be achieved, a stable suspension can be prepared [4].

Add 5 mg of Tinoridine hydrochloride to a vial.

Add 1 mL of Carboxymethyl Cellulose Sodium (CMC-Na) solution.
Mix vigorously using a vortex mixer to obtain a homogeneous, milky suspension with a final

concentration of 5 mg/mL.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.medchemexpress.com/tinoridine.html?srsltid=AfmBOoqAiFRaLC6SivOB2rc-dAItT4NnlDsWfEwwziGkAHvDVTX3m7IH
https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.medchemexpress.com/Tinoridine_hydrochloride.html?srsltid=AfmBOoq3cARjwx5QQIUv0juziICidT6SZZYtJ1BKAdFsgXXRfs-xZ4cp
https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.medchemexpress.com/Tinoridine_hydrochloride.html?srsltid=AfmBOoq3cARjwx5QQIUv0juziICidT6SZZYtJ1BKAdFsgXXRfs-xZ4cp
https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.medchemexpress.com/Tinoridine_hydrochloride.html?srsltid=AfmBOoq3cARjwx5QQIUv0juziICidT6SZZYtJ1BKAdFsgXXRfs-xZ4cp
https://www.selleckchem.com/products/tinoridine-hydrochloride.html
https://www.smolecule.com/products/s589076?utm_src=pdf-body
https://www.smolecule.com/products/s589076?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Troubleshooting Common Solubility Issues

Here are solutions to problems you might encounter when working with Tinoridine.

Problem: Precipitation upon dilution. Cause: Diluting a DMSO stock solution into an aqueous

buffer can cause the compound to crash out due to the change in solvent environment. Solution:

Ensure the DMSO concentration in the final working solution does not exceed 1%.

Add the DMSO stock to the aqueous buffer slowly while vortexing.
Consider using the hydrochloride salt and preparing the working solution directly in water

where possible [3].

Problem: Low apparent solubility or slow dissolution. Cause: The compound may take time to

fully dissolve, especially the hydrochloride salt in water. Solution:

Use sonication. As per supplier instructions, sonication is a key step [3] [5].
Apply gentle heat. Warming the solution to 60°C can significantly improve dissolution rates [3].

For the free base, always use fresh, anhydrous DMSO, as absorbed moisture can reduce its
solubility capacity.

Problem: Need for aqueous dosing in animal studies. Cause: High concentrations of DMSO are not

suitable for in vivo administration. Solution:

Use the Tinoridine hydrochloride form with its higher water solubility.
If higher concentrations are needed, prepare a homogeneous suspension using a vehicle like

0.5% CMC-Na [4]. Always validate the stability and homogeneity of the suspension before
administration.

Decision Guide for Solvent Selection

The following flowchart can help you choose the right form and solvent for your experiment based on your

specific requirements.
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Start: Need to prepare
Tinoridine

Is the experiment for
in vivo administration?

Prepare stock in DMSO
(10-18 mg/mL)

No

Prepare a homogeneous
suspension (e.g., in 0.5% CMC-Na)

Yes

Must the working solution
be aqueous?

Use Tinoridine Hydrochloride

Yes

Use Tinoridine Free Base

No

Select Solvent

For high-concentration
stock solution

Prepare directly in water
with sonication/heat (~2.5 mg/mL)

For direct aqueous
working solution
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Critical Handling and Storage Information

Storage: Store Tinoridine powder at -20°C, protected from light [1] [2]. The hydrochloride salt should

be stored in a sealed container, away from moisture at 4°C for short-term use, or at -20°C for
longer periods [3].

Stability: Aliquot stock solutions to avoid repeated freeze-thaw cycles. For the hydrochloride salt in
aqueous solution, it is recommended to prepare the working solution freshly and use it immediately

[3].
Safety Note: All mentioned products are for research use only and not for human consumption
[1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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